Cas no 6610-29-3 (4-Methyl-3-thiosemicarbazide)

• Product Name: 4-Methyl-3-thiosemicarbazide
• CAS No: 6610-29-3
• MF: C₂H₇N₃S
• MW: 105.162078142166
• MDL: MFCD00007617
• CID: 46879
• PubChem ID: 2723853
• Update Time: 2025-10-29

4-Methyl-3-thiosemicarbazide Chemical and Physical Properties

Names and Identifiers

• 4-Methylthiosemicarbazide
• 4-Methyl-3-thiosemicarbazide
• 1-amino-3-methylthiourea
• N-Methyl-hydrazine carbothioamide
• N-METHYLHYDRAZINECARBOTHIOAMIDE
• Hydrazinecarbothioamide, N-methyl-
• Methylthiosemicarbazide
• 1-Methyl-2-thiosemicarbazide
• Semicarbazide, 4-methyl-3-thio-
• B 1130
• N-Methylthiosemicarbazide
• 4-Methylhydrazinecarbothioamide
• 3-amino-1-methylthiourea
• 4-METHYL THIOSEMICARBAZIDE
• PTVZQOAHCSKAAS-UHFFFAOYSA-N
• PK83E1T776
• hydrazino(methylamino)methane-1-thione
• C2H7N3S
• 4methylthios
• DTXSID7044390
• N-Methylhydrazinecarbothioamide #
• CAS-6610-29-3
• W-104771
• UNII-PK83E1T776
• N-methylhydrazine carbothioamide
• SCHEMBL8126729
• DTXCID5024390
• EN300-20028
• Q15410214
• M0289
• SCHEMBL16701346
• AKOS000119687
• 6610-29-3
• EINECS 229-563-2
• 4-methylthiosemicarbazid
• SCHEMBL379153
• 4-Methylthiosemicarbazone
• NCGC00255773-01
• Tox21_302172
• NSC-56911
• CS-W013678
• D77757
• CHEMBL3182946
• NS00007927
• 4methylthiosemicarbazide
• 4-N-METHYLTHIOSEMICARBAZIDE
• FT-0618972
• ?4-Methylthiosemicarbazide
• N-methyl-thiosemicarbazide
• NSC56911
• 4-Methyl-3-thiosemicarbazide, 97%
• F8881-5731
• 4-methyl-thiosemicarbazide
• A8934
• 4-methyl-3-thiosemicarbazid
• VS-01324
• MFCD00007617
• NSC 56911
• EC 229-563-2
• DB-054868
• STK803213
• ALBB-013488
• BBL003412
• SY006201

• MDL： MFCD00007617
• Inchi： 1S/C2H7N3S/c1-4-2(6)5-3/h3H2,1H3,(H2,4,5,6)
• InChI Key： PTVZQOAHCSKAAS-UHFFFAOYSA-N
• SMILES： S=C(NN)NC
• BRN： 605575

Computed Properties

• Exact Mass: 105.03600
• Monoisotopic Mass: 105.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 52.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.8
• Topological Polar Surface Area: 82.2

Experimental Properties

• Color/Form: Gray white crystals
• Density: 1.155 (estimate)
• Melting Point: 134.0 to 138.0 deg-C
• Boiling Point: 168.4 °C at 760 mmHg
• Flash Point: 55.6 °C
• Refractive Index: 1.5800 (estimate)
• Water Partition Coefficient: Soluble in alcohol. Slightly soluble in water.
• PSA: 82.17000
• LogP: 0.43610

4-Methyl-3-thiosemicarbazide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H300
• Warning Statement： P264,P301+P310
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 28
• Safety Instruction： S45-S28A-S1
• RTECS：MV1407370
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R28
• HazardClass：6.1
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Store at room temperature
• Packing Group：II
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on 4-Methyl-3-thiosemicarbazide

Introduction to 4-Methyl-3-thiosemicarbazide (CAS No. 6610-29-3)

4-Methyl-3-thiosemicarbazide, with the chemical formula C₅H₈N₄S, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile biological activities. This compound belongs to the thiosemicarbazide class, which is well-known for its potential in drug discovery, particularly in the development of treatments for various diseases. The inclusion of a sulfur atom in its structure imparts unique reactivity and functionality, making it a valuable scaffold for further chemical modifications and biological investigations.

The CAS number 6610-29-3 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and differentiation from other structurally similar molecules. 4-Methyl-3-thiosemicarbazide has been studied extensively for its pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. Its molecular structure, featuring a methyl group at the 4-position and a thiosemicarbazide core, allows for interactions with multiple biological targets, which is a key factor in its potential therapeutic applications.

Recent research has highlighted the importance of thiosemicarbazide derivatives in medicinal chemistry. Studies have demonstrated that compounds like 4-Methyl-3-thiosemicarbazide can exhibit significant activity against various pathogens and disease-causing agents. For instance, investigations have shown that this molecule can inhibit the growth of certain bacteria and fungi by interfering with essential metabolic pathways. Additionally, its ability to modulate enzyme activities has led to interest in its potential as an antiviral agent.

In the realm of oncology, 4-Methyl-3-thiosemicarbazide has been explored as a candidate for developing novel chemotherapeutic agents. Preliminary studies suggest that it may induce apoptosis in cancer cells by disrupting mitochondrial function and impairing DNA replication. The sulfur-containing moiety in its structure plays a crucial role in these interactions, contributing to its cytotoxic effects. Furthermore, the methyl group at the 4-position enhances its solubility and bioavailability, which are critical factors for drug efficacy.

The synthesis of 4-Methyl-3-thiosemicarbazide involves multi-step organic reactions that typically start from readily available precursors such as methyl isocyanate and thiourea. The reaction pathway often includes condensation and cyclization steps to form the thiosemicarbazide core. Advances in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for large-scale studies and commercial applications.

One of the most compelling aspects of 4-Methyl-3-thiosemicarbazide is its potential for further derivatization. By introducing additional functional groups or altering the substituents on its core structure, researchers can fine-tune its biological activity to target specific diseases more effectively. This flexibility makes it an attractive scaffold for drug development pipelines.

The pharmacokinetic properties of 4-Methyl-3-thiosemicarbazide are also subjects of ongoing research. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to understand how it behaves within the body. These studies are essential for optimizing dosages and delivery methods to maximize therapeutic outcomes while minimizing side effects.

From a computational chemistry perspective, molecular modeling techniques have been employed to predict the binding interactions between 4-Methyl-3-thiosemicarbazide and biological targets such as enzymes and receptors. These simulations help researchers identify key binding sites and design analogs with enhanced affinity or selectivity. The integration of experimental data with computational methods provides a comprehensive understanding of the compound's mechanism of action.

The regulatory landscape for pharmaceutical compounds like 4-Methyl-3-thiosemicarbazide is another critical consideration. Ensuring compliance with safety standards and obtaining necessary approvals are essential steps before any clinical trials can commence. Researchers must navigate these regulations carefully to bring new treatments to market efficiently.

In conclusion, 4-Methyl-3-thiosemicarbazide (CAS No. 6610-29-3) represents a promising compound in medicinal chemistry with diverse applications across multiple therapeutic areas. Its unique structural features, combined with recent advancements in synthetic biology and drug development technologies, position it as a valuable candidate for further exploration. As research continues to uncover new insights into its biological activities and mechanisms of action, 4-Methyl-3-thiosemicarbazide is poised to play an increasingly important role in addressing unmet medical needs.